Crystal surface mediated structure transformation of a kinetic framework composed of multi-interactive ligand TPHAP and Co(ii)†

Chemical Communications Pub Date: 2012-09-12 DOI: 10.1039/C2CC35078E

Abstract

A tripyridyl multi-interactive ligand TPHAP is prepared by a one-pot reaction on a gram scale. Network formation of Co(II) with TPHAP gave kinetic and thermally more stable products. The kinetic network showed an unprecedented dynamic network transformation on the crystal surface by a ligand exchange reaction.

Graphical abstract: Crystal surface mediated structure transformation of a kinetic framework composed of multi-interactive ligand TPHAP and Co(ii)
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